![molecular formula C14H21NO3 B6630745 4-hydroxy-N-(1-hydroxy-4-methylpentan-2-yl)-3-methylbenzamide](/img/structure/B6630745.png)
4-hydroxy-N-(1-hydroxy-4-methylpentan-2-yl)-3-methylbenzamide
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Overview
Description
4-hydroxy-N-(1-hydroxy-4-methylpentan-2-yl)-3-methylbenzamide, also known as HMPC or 4-Hydroxy-3-methyl-N-(pentan-2-yl)benzamide, is a compound that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of benzamides and has been studied for its mechanism of action and physiological effects.
Mechanism of Action
The mechanism of action of 4-hydroxy-N-(1-hydroxy-4-methylpentan-2-yl)-3-methylbenzamide is not fully understood, but it is believed to work by inhibiting the production of pro-inflammatory cytokines and modulating the activity of immune cells. This compound has also been found to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro and in vivo. This compound has also been found to reduce pain and inflammation in animal models of arthritis and neuropathic pain.
Advantages and Limitations for Lab Experiments
One advantage of using 4-hydroxy-N-(1-hydroxy-4-methylpentan-2-yl)-3-methylbenzamide in lab experiments is its relatively low toxicity and high solubility in water. However, one limitation is that it can be difficult to obtain in large quantities due to its complex synthesis method.
Future Directions
There are several potential future directions for research on 4-hydroxy-N-(1-hydroxy-4-methylpentan-2-yl)-3-methylbenzamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential use as an analgesic and anti-inflammatory agent in the treatment of pain and inflammation-related disorders. Further studies are needed to fully understand the mechanism of action and potential therapeutic applications of this compound.
Synthesis Methods
The synthesis of 4-hydroxy-N-(1-hydroxy-4-methylpentan-2-yl)-3-methylbenzamide involves the reaction of 4-hydroxy-3-methylbenzoic acid with 2-amino-2-methyl-1-propanol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified through recrystallization to obtain this compound in its pure form.
Scientific Research Applications
4-hydroxy-N-(1-hydroxy-4-methylpentan-2-yl)-3-methylbenzamide has been studied for its potential therapeutic properties in various scientific research studies. It has been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
4-hydroxy-N-(1-hydroxy-4-methylpentan-2-yl)-3-methylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO3/c1-9(2)6-12(8-16)15-14(18)11-4-5-13(17)10(3)7-11/h4-5,7,9,12,16-17H,6,8H2,1-3H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFKVLERDJNSZER-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)NC(CC(C)C)CO)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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